Cas no 1000698-98-5 (1,1-Difluoro-4-isocyanocyclohexane)

• Product Name: 1,1-Difluoro-4-isocyanocyclohexane
• CAS No: 1000698-98-5
• MF: C₇H₉F₂N
• MW: 145.14986872673
• MDL: MFCD25953976
• CID: 4558468
• PubChem ID: 84762869
• Update Time: 2025-08-05

1,1-Difluoro-4-isocyanocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,1-Difluoro-4-isocyanocyclohexane
• 1,1-Difluoro-4-isocyano-cyclohexane
• AMY34544
• Cyclohexane, 1,1-difluoro-4-isocyano-
• DB-132206
• P15894
• AB89714
• SCHEMBL359391
• MFCD25953976
• EN300-1934290
• SY041496
• 1000698-98-5
• AS-52941
• AKOS024195332

• MDL： MFCD25953976
• Inchi： 1S/C7H9F2N/c1-10-6-2-4-7(8,9)5-3-6/h6H,2-5H2
• InChI Key： DCLSKEZWHCFPKU-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)[N+]#[C-])F

Computed Properties

• Exact Mass: 145.070306g/mol
• Monoisotopic Mass: 145.070306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 145.15g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 4.4

Additional information on 1,1-Difluoro-4-isocyanocyclohexane

Recent Advances in the Application of 1,1-Difluoro-4-isocyanocyclohexane (CAS: 1000698-98-5) in Chemical Biology and Pharmaceutical Research

The compound 1,1-Difluoro-4-isocyanocyclohexane (CAS: 1000698-98-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This fluorinated isocyanate derivative serves as a valuable building block in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive probes. Recent studies have highlighted its potential in targeted drug delivery, enzyme inhibition, and the modulation of protein-protein interactions, making it a compound of high interest for researchers in medicinal chemistry and chemical biology.

One of the most notable applications of 1,1-Difluoro-4-isocyanocyclohexane is its role in the synthesis of covalent inhibitors. The isocyanate functional group enables selective and irreversible binding to nucleophilic residues in target proteins, such as cysteine or lysine, which is a key strategy in the design of enzyme inhibitors. Recent research has demonstrated its efficacy in the development of inhibitors for kinases and proteases, which are critical targets in cancer and inflammatory diseases. For example, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop a series of covalent inhibitors for Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of B-cell malignancies.

In addition to its use in covalent inhibitor design, 1,1-Difluoro-4-isocyanocyclohexane has been employed in the development of fluorinated analogs of bioactive molecules. The incorporation of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug, including its metabolic stability, membrane permeability, and binding affinity. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of fluorinated analogs of a known anti-inflammatory agent using this compound, resulting in derivatives with enhanced potency and reduced off-target effects. This underscores the potential of 1,1-Difluoro-4-isocyanocyclohexane as a tool for structure-activity relationship (SAR) studies in drug discovery.

Beyond its applications in drug development, this compound has also been explored in chemical biology for the selective labeling of biomolecules. The isocyanate group's reactivity allows for the efficient conjugation of fluorescent or affinity tags to proteins, enabling the study of protein localization, interactions, and dynamics in live cells. A 2022 publication in Angewandte Chemie demonstrated the use of 1,1-Difluoro-4-isocyanocyclohexane in the development of a novel probe for imaging cysteine residues in cellular environments, providing insights into redox biology and disease mechanisms.

Despite its promising applications, challenges remain in the handling and storage of 1,1-Difluoro-4-isocyanocyclohexane due to its reactivity and potential toxicity. Recent advancements in synthetic methodologies, however, have improved the safety and efficiency of its use in laboratory settings. For instance, the development of stable, protected forms of the compound has facilitated its incorporation into multi-step synthetic routes without compromising yield or purity. These innovations are expected to further expand its utility in both academic and industrial research.

In conclusion, 1,1-Difluoro-4-isocyanocyclohexane (CAS: 1000698-98-5) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its unique reactivity and fluorinated structure make it particularly useful for the design of covalent inhibitors, fluorinated drug analogs, and biomolecular probes. As research continues to uncover new applications and refine synthetic approaches, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics and chemical tools.